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The Maximizing Opportunities for Scientific and Academic Independent Careers (MOSAIC)

Postdoctoral Career Transition Award to Promote Diversity (F99/K00) is a pivotal funding

mechanism offered by the National Institutes of Health (NIH) designed to support the transition

of promising graduate students from mentored dissertation research to independent

postdoctoral careers. This two-phase award provides a seamless path of support, beginning

with 1-2 years of dissertation completion funding (F99) and transitioning to 3-4 years of

postdoctoral research support (K00). While the overarching goal of the F99/K00 program is

consistent across the NIH, individual institutes and centers (ICs) tailor the program to their

specific scientific missions and priorities, resulting in variations in research focus, funding

levels, and application requirements.

This guide provides a comparative overview of F99/K00 opportunities across various NIH

institutes, offering researchers, scientists, and drug development professionals a

comprehensive resource to identify the most suitable funding opportunity for their career goals.

Quantitative Comparison of F99/K00 Opportunities
The following table summarizes key quantitative data for F99/K00 awards across several NIH

institutes. Please note that specific funding amounts and the number of awards may vary from

year to year and are subject to budgetary allocations. Success rate data for the F99/K00

mechanism is not always reported separately by each institute; the NIH Data Book provides

overall success rates for fellowship applications.[1]
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National

Cancer

Institute

(NCI)

Cancer

research
1-2 years

Up to 4

years

Follows

NRSA

stipend

levels

Up to

$100,000

F99:

Provided;

K00: Up

to

$30,000

Not
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for F99,
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be a US
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permane
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on Aging

(NIA)

Aging

and age-

related
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2][3]
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levels[2]

Up to

$75,000
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K00: Up
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2]
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citizen or

permane
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National
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ial
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Provided;
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Provided
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Other
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Varies by

institute

mission

1-2 years 3-4 years
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levels

Varies by

institute

Varies by

institute
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US

citizen or

permane

nt

resident.

Note: Applicants are strongly encouraged to consult the specific Funding Opportunity

Announcement (FOA) from each institute for the most up-to-date and detailed information.

Experimental Protocols and Methodologies
The F99/K00 application requires a detailed research plan for both the dissertation completion

(F99) and the proposed postdoctoral research (K00). The experimental protocols and

methodologies will be specific to the applicant's proposed research and should be described in

detail within the application. Key components of the research strategy section typically include:

Specific Aims: A clear and concise summary of the research goals for both the F99 and K00

phases.

Significance: The scientific premise and the importance of the proposed research.

Innovation: How the proposed research is novel and will advance the field.

Approach: A detailed description of the experimental design, methods, and data analysis

plans. This section should be robust and demonstrate the feasibility of the proposed studies.
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For the K00 phase, this will include a plan for transitioning to an independent research

project.

Career Development Plan: A comprehensive plan for acquiring new skills and knowledge

during both phases of the award.

Visualizing the F99/K00 Pathway and Institute
Comparison
To better illustrate the F99/K00 program structure and the key differences across institutes, the

following diagrams are provided.
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Caption: General workflow of the NIH F99/K00 award, from application to the completion of

both phases.
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Caption: Key features for comparing F99/K00 opportunities across different NIH institutes.

Concluding Remarks
The F99/K00 award represents a significant opportunity for late-stage predoctoral students to

secure a clear path toward an independent research career. By understanding the nuances of

the F99/K00 programs offered by different NIH institutes, applicants can strategically tailor their

applications to the institute whose mission and priorities best align with their research interests

and career aspirations. This guide serves as a starting point for this critical assessment.

Prospective applicants are strongly encouraged to visit the websites of the individual institutes

and to contact program officers to discuss their specific research proposals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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